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Compound of Interest

Compound Name: 3-Chloroquinolin-6-amine

Cat. No.: B564207 Get Quote

In-Depth Technical Guide: 3-Chloroquinolin-6-
amine
CAS Number: 103028-96-2 Molecular Formula: C₉H₇ClN₂

This technical guide provides a comprehensive overview of 3-Chloroquinolin-6-amine, a

heterocyclic compound of interest to researchers, scientists, and drug development

professionals. This document details its chemical properties, potential synthetic routes, and

prospective applications in drug discovery, with a focus on its role as a scaffold for kinase

inhibitors.

Chemical and Physical Properties
3-Chloroquinolin-6-amine is a solid compound at room temperature. The following table

summarizes its key physicochemical properties.
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Property Value Reference

CAS Number 103028-96-2

Molecular Formula C₉H₇ClN₂

Molecular Weight 178.62 g/mol

Melting Point 170-171 °C

Boiling Point (Predicted) 340.2 ± 22.0 °C

Density (Predicted) 1.363 ± 0.06 g/cm³

pKa (Predicted) 3.21 ± 0.14

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-Chloroquinolin-6-amine
is not readily available in public literature, its synthesis can be approached through established

methods for the preparation of substituted quinolines. A plausible synthetic strategy involves

the construction of the quinoline core followed by functional group interconversions.

Proposed Synthetic Pathway
A potential route to 3-Chloroquinolin-6-amine could involve a multi-step synthesis starting

from a suitably substituted aniline. The core quinoline structure can be formed via classic

reactions such as the Combes or Doebner-von Miller synthesis, followed by chlorination and

amination steps.

To cite this document: BenchChem. [3-Chloroquinolin-6-amine CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564207#3-chloroquinolin-6-amine-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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